2-Hydroxy-5-methylsulfonylbenzoic acid methyl ester

• IUPAC Name: methyl 2-hydroxy-5-methylsulfonylbenzoate
• InChI: InChI=1S/C9H10O5S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5,10H,1-2H3
• InChI Key: MMQMPQSDQCEYBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)S(=O)(=O)C)O
• Molecular Formula: C9H10O5S
• DSSTOX Substance ID: DTXSID00634561
• Molecular Weight: 230.24 g/mol
• CAS RN: 101371-44-2

Description

2-Hydroxy-5-methylsulfonylbenzoic acid methyl ester is a special chemical. Its molecular formula is C9H10O5S and it has a molecular weight of 230.24.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-5-methylsulfonylbenzoic acid methyl ester consists of 9 carbon atoms, 10 hydrogen atoms, 5 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

Esters, including 2-Hydroxy-5-methylsulfonylbenzoic acid methyl ester, can undergo several types of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also undergo trans-esterification reactions to form different esters.

Mechanism of Action

The mechanism of action for esters involves several steps. For example, in the reaction of carboxylic acids with diazomethane, the first step is a simple acid-base reaction to deprotonate the carboxylic acid. The carboxylate then acts as the nucleophile in an SN2 reaction with protonated diazomethane to produce the methyl ester with nitrogen gas as a leaving group.

Synthesis routes and methods

Procedure details

A solution of 2-hydroxy-5-(methylsulfonyl)benzoic acid (5.80 g, 26.8 mmol, prepared using procedure in J. Chem. Soc., Perkin Trans 1 1978, 6, 633-638) in MeOH (150 ml) at 0° C. was saturated with HCl (g). The solution was warmed to r.t. and heated to reflux for 3 h. The solid which formed upon cooling was filtered and dried to afford the title compound (4.40 g, 19.1 mmol, 71%).